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An In-Depth Technical Guide to 2-Chloro-3-fluoropyridine Hydrochloride: Properties,

Synthesis, and Applications

Introduction
2-Chloro-3-fluoropyridine and its hydrochloride salt are halogenated heterocyclic compounds of

significant interest in synthetic and medicinal chemistry. The unique electronic properties

conferred by the chlorine and fluorine substituents on the pyridine ring make this molecule a

versatile and highly reactive building block.[1] The chlorine atom at the 2-position serves as an

excellent leaving group for nucleophilic substitution, while the electron-withdrawing fluorine

atom at the 3-position further activates the ring system. This guide provides a comprehensive

overview of the chemical properties, synthesis, reactivity, applications, and safety protocols for

2-Chloro-3-fluoropyridine hydrochloride, tailored for researchers and professionals in drug

development and chemical synthesis.

Physicochemical and Spectroscopic Properties
The hydrochloride salt (CAS 1805523-21-0) is typically handled as a solid, while the free base

(CAS 17282-04-1) is a colorless to light yellow liquid.[2][3][4] The conversion to the

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b11785433#bc-rfq
https://www.benchchem.com/product/b11785433/docs?utm_src=pdf-body#2-chloro-3-fluoropyridine-hydrochloride-chemical-properties
https://www.chemimpex.com/products/28717
https://www.benchchem.com/product/b11785433/docs?utm_src=pdf-body#2-chloro-3-fluoropyridine-hydrochloride-chemical-properties
https://www.chemicalbook.com/msds/2-chloro-3-fluoropyridine.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1719703.htm
https://www.bldpharm.com/products/1805523-21-0.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11785433?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


hydrochloride salt is a common strategy in drug development to improve the solubility and

stability of amine-containing compounds. The fundamental properties are summarized below.

Property
2-Chloro-3-fluoropyridine
(Free Base)

2-Chloro-3-fluoropyridine
HCl (Salt)

CAS Number 17282-04-1[2] 1805523-21-0[4]

Molecular Formula C₅H₃ClFN[2] C₅H₄Cl₂FN[4]

Molecular Weight 131.54 g/mol [2] 168.00 g/mol [4]

Appearance Colorless to yellow liquid[1][2] Solid

Boiling Point 80 °C @ 80-110 hPa[2][5] Not applicable

Density 1.323 g/cm³ at 25 °C[2][3] Not available

Flash Point 63 °C (closed cup)[2] Not applicable

Refractive Index (n²⁰/D) ~1.509[3] Not applicable

logP (octanol/water) 1.514[2] Not available

Standard analytical techniques are employed to confirm the identity and purity of 2-Chloro-3-

fluoropyridine. These include Nuclear Magnetic Resonance (¹H NMR, ¹³C NMR, ¹⁹F NMR)

spectroscopy, Gas Chromatography-Mass Spectrometry (GC-MS), and Infrared (IR)

spectroscopy.[6][7]

Synthesis and Mechanistic Considerations
The synthesis of 2-Chloro-3-fluoropyridine is critical for its availability as a building block.

Several routes have been developed, with the choice often depending on the scale and

availability of starting materials.
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Caption: Synthesis workflow for 2-Chloro-3-fluoropyridine via directed lithiation.

Protocol 1: Synthesis via Directed Ortho-Metalation
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A common and effective laboratory-scale synthesis involves the directed ortho-metalation of 3-

fluoropyridine.[3]

Causality: The fluorine atom is a weak directing group for lithiation. The addition of a Lewis

base, 1,4-diazabicyclo[2.2.2]octane (DABCO), complexes with n-butyllithium, enhancing the

basicity and directing the lithiation specifically to the C2 position, which is adjacent to both the

fluorine and the nitrogen atoms. The reaction is conducted at very low temperatures (below -60

°C) to prevent side reactions and ensure the stability of the highly reactive lithiated

intermediate. Hexachloroethane serves as a robust and efficient electrophilic chlorine source.

Step-by-Step Methodology:

A solution of DABCO in anhydrous ether is prepared in a flame-dried, inert-atmosphere flask

and cooled to -20 to -30 °C.[3]

n-Butyllithium (2.5 M in hexane) is added dropwise, and the mixture is stirred for 1 hour

before cooling to -65 °C.[3]

A solution of 3-fluoropyridine in ether is added slowly, maintaining the temperature below -65

°C, and stirred for 1 hour to ensure complete formation of the lithiated species.[3]

A solution of hexachloroethane in ether is then added dropwise, ensuring the temperature

does not exceed -60 °C. The mixture is stirred for an additional 2 hours.[3]

The reaction is carefully quenched with a saturated aqueous solution of ammonium chloride

(NH₄Cl) and allowed to warm to room temperature.[3]

The organic layer is separated. The product is purified through a series of acid-base

extractions followed by distillation to yield 2-chloro-3-fluoropyridine as a straw-colored oil.[3]

Alternative Route: Diazotization
An alternative approach involves the diazotization of 2-chloro-3-aminopyridine. This method

uses tert-butyl nitrite to generate the diazonium salt in situ, which is then converted to the

fluoro-substituted product using a fluorinating agent like copper fluoride.[8] This "one-pot"

process can be advantageous as it avoids highly reactive organometallic intermediates and

may be more amenable to scale-up, offering stable yields often exceeding 60%.[8]
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Chemical Reactivity and Key Transformations
The reactivity of 2-Chloro-3-fluoropyridine is dominated by the susceptibility of the C2 position

to nucleophilic aromatic substitution (SNAr). The electronegative nitrogen and the adjacent

fluorine atom stabilize the negative charge in the Meisenheimer complex intermediate,

facilitating the displacement of the chloride ion.

2-Chloro-3-fluoropyridine

Meisenheimer Complex
(Intermediate)

Nucleophilic Attack at C2

Nucleophile
(e.g., R-NH2, R-OH)

Base
(e.g., K2CO3, TEA)

Substituted Pyridine Product

Chloride Elimination

Click to download full resolution via product page

Caption: Generalized workflow for Nucleophilic Aromatic Substitution (SNAr).

This reactivity makes it an ideal scaffold for introducing a wide variety of functional groups,

including amines, alcohols, and thiols, which is a cornerstone of its utility in constructing diverse

molecular libraries for drug discovery.[1][9]
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Protocol 2: Synthesis of 2-chloro-3-fluoropyridine N-
oxide
N-oxidation is another key transformation that alters the electronic profile of the pyridine ring,

often making it more susceptible to certain types of substitution or modifying its properties as a

ligand.

Causality: Hydrogen peroxide in an acidic medium like acetic acid is a classic reagent for the

oxidation of the pyridine nitrogen. The reaction is heated to overcome the activation energy for

the oxidation of the electron-deficient pyridine ring.

Step-by-Step Methodology:

A mixture of 2-chloro-3-fluoropyridine and 30% hydrogen peroxide is prepared in acetic acid.

[10]

The solution is heated to 75 °C and stirred for several hours.[10]

Additional portions of hydrogen peroxide may be added over time to drive the reaction to

completion.[10]

The reaction is quenched by adding a saturated solution of sodium bisulfite to neutralize any

remaining peroxide.[10]

The mixture is concentrated under reduced pressure, diluted with water, and made basic

with potassium carbonate.[10]

The crude N-oxide product is extracted with an organic solvent (e.g., ethyl acetate), dried,

and purified by chromatography.[10]

Applications in Research and Drug Development
The primary value of 2-Chloro-3-fluoropyridine hydrochloride lies in its role as a versatile

intermediate in the synthesis of high-value chemical entities.[1]

Pharmaceuticals: It is a key building block in the synthesis of a wide range of

pharmaceuticals.[1] Its structure is incorporated into molecules developed as anti-
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inflammatory and anti-cancer agents.[1] Furthermore, it is a precursor for antibacterial drugs

and agents targeting cardiovascular diseases.[8] The presence of chlorine and fluorine is a

common feature in many FDA-approved drugs, often enhancing metabolic stability and

binding affinity.[11][12]

Agrochemicals: In the agricultural sector, this compound is used to create advanced

herbicides and pesticides, contributing to crop protection.[1]

Material Science: It also finds applications in material science for producing specialty

polymers and coatings with enhanced chemical resistance.[1]

Safety, Handling, and Storage
Due to its hazardous nature, strict safety protocols must be followed when handling 2-Chloro-3-

fluoropyridine and its hydrochloride salt.

Hazard Identification: The compound is classified as harmful if swallowed (H302), causes

serious eye damage (H318), and may cause skin and respiratory irritation (H315, H335).[6]

[13] It is also a combustible liquid.

Safe Handling:

Always handle in a well-ventilated area or a chemical fume hood.[2][14]

Wear appropriate personal protective equipment (PPE), including chemical-resistant

gloves, safety goggles, and a lab coat.[14][15]

Keep away from heat, sparks, open flames, and other ignition sources.[2][15]

Avoid contact with skin and eyes and prevent inhalation of vapors.[2]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][14]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[2][15]
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Disposal: Dispose of contents and container in accordance with local, regional, and national

regulations at an approved waste disposal plant.[15]

Decomposition: Under fire conditions, hazardous decomposition products can be formed,

including carbon oxides, nitrogen oxides (NOx), hydrogen chloride gas, and hydrogen

fluoride.[2][15]

Conclusion
2-Chloro-3-fluoropyridine hydrochloride is a pivotal chemical intermediate whose value is

derived from its tailored reactivity. The strategic placement of halogen atoms on the pyridine

core provides a reliable handle for synthetic chemists to construct complex molecular

architectures. Its widespread use in the development of pharmaceuticals, agrochemicals, and

advanced materials underscores its importance. A thorough understanding of its properties,

synthetic routes, and handling requirements is essential for its safe and effective utilization in

research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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